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Executive Summary
3-chloro-N-(3-ethylphenyl)benzamide is a lipophilic small molecule belonging to the N-

arylbenzamide class. Structurally, it functions as a privileged scaffold in medicinal chemistry,

often utilized as a linker in kinase inhibitors, ion channel modulators, and agrochemicals. Its

specific substitution pattern—a chlorine atom at the meta position of the benzoyl ring and an

ethyl group at the meta position of the aniline ring—imparts unique steric and electronic

properties that distinguish it from its para-substituted analogs.

This guide provides a comprehensive technical analysis of this compound, moving from

molecular identification to predictive physicochemical modeling, synthetic pathways, and

rigorous experimental validation protocols.

Molecular Identification & Structural Analysis[1][2]
The compound is an amide formed by the condensation of 3-chlorobenzoic acid and 3-

ethylaniline. The meta-meta substitution pattern suggests a non-planar conformation in
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solution, which is critical for binding affinity in hydrophobic pockets.

Table 1: Chemical Identity & Descriptors[3][4]
Property Detail

IUPAC Name 3-chloro-N-(3-ethylphenyl)benzamide

Molecular Formula C₁₅H₁₄ClNO

Molecular Weight 259.73 g/mol

CAS Number
Not widely listed; Analogous to 6832-92-4 (N-

phenyl variant)

SMILES CCc1cccc(NC(=O)c2cccc(Cl)c2)c1

InChI Key Generated from SMILES

Core Scaffold N-Phenylbenzamide

Key Functional Groups
Amide (H-bond donor/acceptor), Aryl Chloride

(Lipophilic), Ethyl (Steric bulk)

Physicochemical Profiling (In Silico & Empirical)
Understanding the physicochemical behavior of 3-chloro-N-(3-ethylphenyl)benzamide is

essential for predicting its ADME (Absorption, Distribution, Metabolism, Excretion) profile.

Lipophilicity & Solubility
The presence of the chlorine and ethyl groups significantly increases the lipophilicity compared

to the unsubstituted benzamide.

LogP (Predicted): ~3.8 – 4.2. This places the compound in the "grease ball" territory,

suggesting high permeability but poor aqueous solubility.

Aqueous Solubility: Predicted to be low (< 10 µM) in pure water. Solubility will improve

significantly in organic co-solvents (DMSO, Methanol) or surfactant-containing media (e.g.,

FaSSIF).
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pKa: The amide nitrogen is non-basic (pKa < 0). The compound remains neutral across the

physiological pH range (1–8), meaning its solubility is pH-independent unless extreme

conditions trigger hydrolysis.

Electronic Properties
Polar Surface Area (PSA): ~29.1 Å² (derived primarily from the amide bond). This low PSA

indicates excellent blood-brain barrier (BBB) penetration potential.

H-Bond Donors (HBD): 1 (Amide NH).

H-Bond Acceptors (HBA): 1 (Amide Carbonyl).

Table 2: Predicted Physicochemical Parameters[6]
Parameter Value (Est.) Implication

LogP 4.1 ± 0.3
High membrane permeability;

risk of non-specific binding.

LogS (Water) -4.5 to -5.0

Requires micronization or

formulation (e.g.,

cyclodextrins) for in vivo use.

Melting Point 115 – 125 °C
Solid at room temperature;

stable crystal lattice.

Rotatable Bonds 3
Moderate flexibility allows

induced fit in protein targets.

Synthetic Route & Purification Strategy
The most robust method for synthesizing high-purity 3-chloro-N-(3-ethylphenyl)benzamide is

the Schotten-Baumann reaction or a standard Acid Chloride coupling. This pathway avoids the

racemization risks and complex workups associated with peptide coupling agents.

Reaction Scheme
Reagents: 3-Chlorobenzoyl chloride (1.0 eq), 3-Ethylaniline (1.0 eq), Triethylamine (1.2 eq),

Dichloromethane (DCM).
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Mechanism: Nucleophilic acyl substitution. The amine of the aniline attacks the carbonyl carbon

of the acid chloride, displacing the chloride ion.

Step-by-Step Protocol
Preparation: Dissolve 3-ethylaniline (10 mmol) and triethylamine (12 mmol) in anhydrous

DCM (20 mL) in a round-bottom flask under Nitrogen atmosphere. Cool to 0°C.

Addition: Dropwise add a solution of 3-chlorobenzoyl chloride (10 mmol) in DCM (5 mL) over

15 minutes. Explanation: Slow addition prevents exotherm-driven side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

TLC (Hexane:EtOAc 3:1).

Quench: Add water (20 mL) to dissolve triethylamine hydrochloride salts.

Extraction: Separate the organic layer. Wash with 1M HCl (to remove unreacted aniline),

then Sat. NaHCO₃ (to remove unreacted acid), and finally Brine.

Purification: Dry over MgSO₄, filter, and concentrate. Recrystallize from Ethanol/Water or

purify via Flash Column Chromatography (0-20% EtOAc in Hexanes).

Visualization: Synthesis & Characterization
Workflow
The following diagram illustrates the logical flow from synthesis to physicochemical validation.
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Figure 1: Synthetic workflow and validation pipeline for 3-chloro-N-(3-
ethylphenyl)benzamide.
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Experimental Protocols for Property Determination
To validate the theoretical data, the following "Gold Standard" protocols should be employed.

Thermodynamic Solubility (Shake-Flask Method)
Why this method? Unlike kinetic solubility (from DMSO stocks), this determines the true

equilibrium solubility of the solid compound, critical for formulation.

Protocol:

Add excess solid compound (~2 mg) to 1 mL of buffer (pH 7.4) in a glass vial.

Incubate at 25°C with constant shaking (300 rpm) for 24 hours.

Filter the suspension using a PVDF syringe filter (0.22 µm) to remove undissolved solid.

Analyze the filtrate via HPLC-UV against a standard curve prepared in DMSO.

Self-Validation: If the filtrate peak area is below the Limit of Quantitation (LOQ), repeat

using a more sensitive detector (MS) or check filter adsorption.

LogP Determination (Miniaturized Shake-Flask)
Why this method? Provides an experimental measure of lipophilicity to confirm in silico

predictions.

Protocol:

Prepare a saturated solution of n-octanol and water (mutually presaturated).

Dissolve the compound in the octanol phase.

Mix equal volumes of the drug-octanol solution and water. Vortex for 30 minutes.

Centrifuge to separate phases.

Measure concentration in both phases using HPLC.
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Calculate LogP = log([Drug]oct / [Drug]wat).

Biological Relevance & SAR Context
While this specific molecule may be a research intermediate, its structure offers insights into

Structure-Activity Relationships (SAR):

3-Cl (Benzoyl): Often improves metabolic stability against ring oxidation compared to

unsubstituted phenyls.

3-Ethyl (Aniline): Provides a hydrophobic "anchor." The ethyl group can fill small hydrophobic

pockets in enzymes (e.g., kinase ATP binding sites) better than a methyl group, but with less

steric clash than a tert-butyl group.

Amide Linker: Acts as a hydrogen bond scaffold. The NH acts as a donor to backbone

carbonyls in target proteins (e.g., the "hinge region" in kinases).
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[https://www.benchchem.com/product/b331125/docs#physicochemical-profiling-technical-
characterization-of-3-chloro-n-3-ethylphenyl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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